Cas no 1172362-33-2 (1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride)

• Product Name: 1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride
• CAS No: 1172362-33-2
• MF: C₁₀H₁₂BrCl₃N₂O₂S
• MW: 410.542477607727
• CID: 5186654
• PubChem ID: 43810397
• Update Time: 2026-03-05

1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromo-2,6-dichlorophenyl)sulfonyl]piperazine hydrochloride
• 1-(4-bromo-2,6-dichlorobenzenesulfonyl)piperazine hydrochloride
• 1-(4-bromo-2,6-dichlorophenyl)sulfonylpiperazine;hydrochloride
• 1-((4-Bromo-2,6-dichlorophenyl)sulfonyl)piperazine hydrochloride
• Z56948409
• 1-(4-bromo-2,6-dichlorophenylsulfonyl)piperazine hydrochloride
• 1-((4-Bromo-2,6-dichlorophenyl)sulfonyl)piperazinehydrochloride
• 1-[(4-bromo-2,6-dichlorobenzene)sulfonyl]piperazine hydr
• 1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride

• Inchi： 1S/C10H11BrCl2N2O2S.ClH/c11-7-5-8(12)10(9(13)6-7)18(16,17)15-3-1-14-2-4-15;/h5-6,14H,1-4H2;1H
• InChI Key： DKKSNNYPBVCPTR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)Cl)S(N1CCNCC1)(=O)=O)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 372
• Topological Polar Surface Area: 57.8

Additional information on 1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride

Introduction to 1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride (CAS No. 1172362-33-2)

1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride

CAS No. 1172362-33-2 is a significant compound in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. This compound belongs to the class of sulfonylpiperazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in treating various diseases.

The structural motif of 1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride features a sulfonyl group attached to a piperazine ring, with substituents at the phenyl ring that enhance its pharmacological properties. The presence of bromine and chlorine atoms at specific positions on the phenyl ring contributes to its unique chemical and biological characteristics, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in sulfonylpiperazine derivatives due to their potential as pharmacological tools. These compounds have been explored for their activity in various biological assays, including those related to central nervous system (CNS) disorders, inflammation, and metabolic diseases. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications.

One of the most compelling aspects of 1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride is its ability to interact with multiple targets within biological systems. This polypharmacicity can be advantageous in developing drugs that exert therapeutic effects through multiple mechanisms, potentially leading to synergistic outcomes. For instance, studies have shown that sulfonylpiperazine derivatives can modulate neurotransmitter receptors and ion channels, which are critical targets in the treatment of neurological disorders.

Recent research has highlighted the potential of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride to interact with specific receptors and enzymes involved in these diseases has made it a promising candidate for further investigation. Preclinical studies have demonstrated its efficacy in animal models, suggesting that it may have therapeutic potential in humans.

The synthesis of 1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of bromine and chlorine atoms into the phenyl ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired regioselectivity and functional group transformations.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how 1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic characteristics, which could enhance its potential as a drug candidate.

In conclusion, 1-(4-bromo-2,6-dichloro-phenyl)sulfonylpiperazine;hydrochloride (CAS No. 1172362-33-2) is a versatile and promising compound with significant therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As our understanding of its pharmacological properties continues to grow, this compound is poised to play a crucial role in the treatment of various human diseases.